Cas no 14631-45-9 (α-Ethoxypropionitrile)
α-Ethoxypropionitrile structure
Product Name:α-Ethoxypropionitrile
CAS No:14631-45-9
MF:C5H9NO
MW:99.1310613155365
MDL:MFCD01941451
CID:49880
PubChem ID:12729368
Update Time:2025-04-18
α-Ethoxypropionitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethoxypropionitrile
- beta-ethoxypropionitrile
- 3-ethoxypropiononitrile
- 3-ethoxypropanenitrile
- 1-Cyanoethyl ethyl ether
- 2-Aethoxy-propionitril
- 2-ethoxy-propanenitrile
- 2-ethoxy-propionitrile
- 3-ethoxy-propionitrile
- Aethylaethermilchsaeure-nitril
- O-Aethyl-milchsaeure-nitril
- Propanenitrile,3-ethoxy
- Propionitrile,2-ethoxy
- Propionitrile,3-ethoxy
- 2-ethoxypropannitril
- 2-ethoxypropionitrile
- alpha-ethoxypropionitrile
- 2-ethoxy-propanenitril
- 2-ethoxy-propionitril
- DTXSID901026535
- AKOS010960734
- FT-0647491
- Propanenitrile, 2-ethoxy-
- Ethoxypropionitril
- 2-Ethoxypropanenitrile
- EN300-82197
- 14631-45-9
- α-Ethoxypropionitrile
-
- MDL： MFCD01941451
- Inchi： 1S/C5H9NO/c1-3-7-5(2)4-6/h5H,3H2,1-2H3
- InChI Key： SNJNVEVAILOJBB-UHFFFAOYSA-N
- SMILES： O(CC)C(C#N)C
Computed Properties
- Exact Mass: 99.06840
- Monoisotopic Mass: 99.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 71.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33A^2
- XLogP3: 0.6
Experimental Properties
- Density: 0.891
- Boiling Point: 185.62°C (rough estimate)
- Flash Point: 63.9 °C
- Refractive Index: 1.3890
- PSA: 33.02000
- LogP: 0.93498
α-Ethoxypropionitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
α-Ethoxypropionitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E927383-10mg |
α-Ethoxypropionitrile |
14631-45-9 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E927383-50mg |
α-Ethoxypropionitrile |
14631-45-9 | 50mg |
$ 135.00 | 2022-06-05 | ||
| TRC | E927383-100mg |
α-Ethoxypropionitrile |
14631-45-9 | 100mg |
$ 210.00 | 2022-06-05 | ||
| Enamine | EN300-82197-0.05g |
2-ethoxypropanenitrile |
14631-45-9 | 95.0% | 0.05g |
$76.0 | 2025-03-21 | |
| Enamine | EN300-82197-0.1g |
2-ethoxypropanenitrile |
14631-45-9 | 95.0% | 0.1g |
$113.0 | 2025-03-21 | |
| Enamine | EN300-82197-0.25g |
2-ethoxypropanenitrile |
14631-45-9 | 95.0% | 0.25g |
$162.0 | 2025-03-21 | |
| Enamine | EN300-82197-0.5g |
2-ethoxypropanenitrile |
14631-45-9 | 95.0% | 0.5g |
$310.0 | 2025-03-21 | |
| Enamine | EN300-82197-1.0g |
2-ethoxypropanenitrile |
14631-45-9 | 95.0% | 1.0g |
$414.0 | 2025-03-21 | |
| Enamine | EN300-82197-2.5g |
2-ethoxypropanenitrile |
14631-45-9 | 95.0% | 2.5g |
$810.0 | 2025-03-21 | |
| Enamine | EN300-82197-5.0g |
2-ethoxypropanenitrile |
14631-45-9 | 95.0% | 5.0g |
$1199.0 | 2025-03-21 |
α-Ethoxypropionitrile Related Literature
-
Nianqing Fu,Yandong Duan,Wei Lu,Mingshan Zhu,Guoge Zhang,Dongmei Xie,Yuan Lin,Mingdeng Wei,Haitao Huang J. Mater. Chem. A 2019 7 11520
-
Spencer A. Langevin,Matthew M. McGuire,Nam Q. Le,Eugene Ragasa,Tanner Hamann,Gehn Ferguson,Christine Chung,Janna Domenico,Jesse S. Ko J. Mater. Chem. A 2022 10 19972
-
Kang Xu,Arthur von Cresce J. Mater. Chem. 2011 21 9849
-
4. Recent progress in one dimensional TiO2 nanomaterials as photoanodes in dye-sensitized solar cellsDeepak Joshy,Soumya B. Narendranath,Yahya A. Ismail,Pradeepan Periyat Nanoscale Adv. 2022 4 5202
-
Halmuthur M. Sampath Kumar,Basi V. Subba Reddy,Sheri Anjaneyulu,Etukala Jagan Reddy,Jhillu S. Yadav New J. Chem. 1999 23 955
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